Cas no 1806931-34-9 (4-Amino-3-nitropicolinonitrile)

• Product Name: 4-Amino-3-nitropicolinonitrile
• CAS No: 1806931-34-9
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4899392
• Update Time: 2025-10-30

4-Amino-3-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-nitropicolinonitrile
• 4-amino-3-nitropyridine-2-carbonitrile

• Inchi： 1S/C6H4N4O2/c7-3-5-6(10(11)12)4(8)1-2-9-5/h1-2H,(H2,8,9)
• InChI Key： GTIFNFKLFLJSIM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=NC=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.6
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Amino-3-nitropicolinonitrile

Research Brief on 4-Amino-3-nitropicolinonitrile (CAS: 1806931-34-9): Recent Advances and Applications in Chemical Biology and Medicine

4-Amino-3-nitropicolinonitrile (CAS: 1806931-34-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nitrile and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to summarize the latest findings related to 4-Amino-3-nitropicolinonitrile, highlighting its synthetic utility, biological activity, and potential clinical applications.

One of the most notable advancements in the study of 4-Amino-3-nitropicolinonitrile is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have demonstrated that derivatives of 4-Amino-3-nitropicolinonitrile can selectively target specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-Amino-3-nitropicolinonitrile-based compounds with potent inhibitory activity against JAK2, showcasing IC50 values in the nanomolar range. These findings suggest that this scaffold holds promise for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, 4-Amino-3-nitropicolinonitrile has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

From a synthetic chemistry perspective, 4-Amino-3-nitropicolinonitrile serves as a valuable building block for the construction of complex heterocyclic systems. Recent work has focused on optimizing its reactivity in multicomponent reactions, enabling the efficient synthesis of pyrido[2,3-d]pyrimidines and other fused ring systems. These scaffolds are frequently encountered in drug discovery programs, further underscoring the compound's utility. For example, a 2022 publication in Organic Letters detailed a one-pot synthesis of pyrido[2,3-d]pyrimidines using 4-Amino-3-nitropicolinonitrile as a key starting material, achieving high yields and excellent regioselectivity.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-3-nitropicolinonitrile-derived compounds. Issues such as pharmacokinetic properties, toxicity profiles, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, 4-Amino-3-nitropicolinonitrile (CAS: 1806931-34-9) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications span from kinase inhibition to antimicrobial therapy, supported by a growing body of scientific literature. As researchers continue to unravel its full potential, this compound is poised to play a pivotal role in the discovery of novel therapeutics. Future studies should focus on optimizing its derivatives for clinical use while addressing the remaining challenges in drug development.